Cas no 29520-22-7 (1,4-Naphthalenediol,2-methyl-, 1,4-bis(hydrogen sulfate))

• Product Name: 1,4-Naphthalenediol,2-methyl-, 1,4-bis(hydrogen sulfate)
• CAS No: 29520-22-7
• MF: C₁₁H₁₀O₈S₂
• MW: 334.322301387787
• CID: 280269
• PubChem ID: 71103
• Update Time: 2025-04-19

1,4-Naphthalenediol,2-methyl-, 1,4-bis(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediol,2-methyl-, 1,4-bis(hydrogen sulfate)
• 2-Methyl-1,4-naphthylene bis(hydrogen sulphate)
• 2-methylnaphthalene-1,4-diyl bis(hydrogen sulfate)
• Menadiol Sulfuric Acid
• 1,4-Naphthalenediol, 2-methyl-, bis(hydrogen sulfate)
• NS00083747
• Menadiol sodium sulphate, INN
• MENADIOL DISULFATE
• Q27260470
• UNII-4TGB4HYC3M
• NSC-87576
• [2-methyl-4-(sulfooxy)naphthalen-1-yl]oxidanesulfonic acid
• EINECS 249-679-7
• 1,4-NAPHTHALENEDIOL, 2-METHYL-, 1,4-BIS(HYDROGEN SULFATE)
• SCHEMBL516199
• menadiol sulfate
• 29520-22-7
• CHEMBL2110971
• DTXSID30862714
• Menadiol sodium sulfate, INN
• Menadiol disulphate
• 4TGB4HYC3M
• 2-Methyl-1,4-naphthylene bis(hydrogen sulfate)

• Inchi： 1S/C11H10O8S2/c1-7-6-10(18-20(12,13)14)8-4-2-3-5-9(8)11(7)19-21(15,16)17/h2-6H,1H3,(H,12,13,14)(H,15,16,17)
• InChI Key： JYJGXBHAXCGVHV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(C)=CC(=C2C=CC=CC2=1)OS(=O)(=O)O

Computed Properties

• Exact Mass: 333.982
• Monoisotopic Mass: 333.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.742
• Refractive Index: 1.687